Cas no 130783-35-6 (Desmethyl Schisantherin E)

• Product Name: Desmethyl Schisantherin E
• CAS No: 130783-35-6
• MF: C₂₉H₃₂O₉
• MW: 524.558989524841
• CID: 5572019
• PubChem ID: 14605167
• Update Time: 2025-06-11

Desmethyl Schisantherin E Chemical and Physical Properties

Names and Identifiers

• Desmethyl Schisantherin E
• Dibenzo[a,c]cyclooctene-2,3,7,8-tetrol, 5,6,7,8-tetrahydro-1,10,11,12-tetramethoxy-6,7-dimethyl-, 8-benzoate, stereoisomer
• 130783-35-6

• Inchi： 1S/C29H32O9/c1-15-12-17-13-19(30)23(31)25(36-5)21(17)22-18(14-20(34-3)24(35-4)26(22)37-6)27(29(15,2)33)38-28(32)16-10-8-7-9-11-16/h7-11,13-15,27,30-31,33H,12H2,1-6H3/t15-,27-,29-/m0/s1
• InChI Key： SUVCAWWGFVVLTA-SSEZWIOCSA-N
• SMILES： O[C@]1(C)[C@H](C2C=C(C(=C(C=2C2C(=C(C(=CC=2C[C@@H]1C)O)O)OC)OC)OC)OC)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 524.20463259g/mol
• Monoisotopic Mass: 524.20463259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 707.0±60.0 °C(Predicted)
• pka: 8.88±0.70(Predicted)

Additional information on Desmethyl Schisantherin E

Desmethyl Schisantherin E (CAS No: 130783-35-6) - A Comprehensive Overview

Desmethyl Schisantherin E, a naturally occurring lignan derivative, is a compound of significant interest in the field of pharmaceutical research and natural product chemistry. With the CAS number 130783-35-6, this molecule has garnered attention for its potential biological activities and structural uniqueness. This article provides an in-depth exploration of Desmethyl Schisantherin E, delving into its chemical properties, pharmacological effects, and the latest research findings that underscore its importance in modern medicine.

The chemical structure of Desmethyl Schisantherin E is characterized by a complex framework of aromatic rings and hydroxyl groups, which contribute to its distinctive pharmacological profile. As a derivative of schisantherin, it shares some structural similarities but exhibits distinct differences that influence its biological interactions. The presence of multiple hydroxyl substituents enhances its solubility in polar solvents, making it suitable for various pharmacokinetic studies.

Recent studies have highlighted the anti-inflammatory properties of Desmethyl Schisantherin E, particularly in the context of chronic inflammatory diseases. Research indicates that this compound can modulate key inflammatory pathways, including NF-κB and MAPK signaling cascades, thereby reducing the production of pro-inflammatory cytokines. These findings are particularly relevant in the context of developing novel therapeutic agents for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, Desmethyl Schisantherin E has shown promise in neuroprotective applications. Preclinical studies suggest that it may help protect against neurodegenerative diseases by mitigating oxidative stress and inhibiting the aggregation of amyloid-beta plaques, a hallmark of Alzheimer's disease. The compound's ability to cross the blood-brain barrier further enhances its potential as a therapeutic agent for central nervous system disorders.

The pharmacokinetic profile of Desmethyl Schisantherin E is another area of active investigation. Studies have demonstrated that it exhibits moderate bioavailability when administered orally, with a half-life that allows for sustained therapeutic effects. Additionally, its metabolic pathways have been elucidated, revealing insights into how it is processed within the body. This information is crucial for optimizing dosing regimens and minimizing potential side effects.

From a synthetic chemistry perspective, Desmethyl Schisantherin E serves as an interesting scaffold for drug discovery. Its complex structure presents both challenges and opportunities for chemists aiming to develop analogs with enhanced pharmacological properties. Advances in synthetic methodologies have enabled the efficient preparation of this compound, facilitating further research into its derivatives and potential applications.

The role of natural products in modern medicine cannot be overstated, and Desmethyl Schisantherin E exemplifies this trend. Derived from plants traditionally used in herbal medicine, this compound represents a bridge between ancient wisdom and contemporary scientific innovation. Its discovery underscores the importance of exploring natural product libraries for novel therapeutic agents.

Future research directions for Desmethyl Schisantherin E include investigating its mechanisms of action in greater detail and exploring its potential in combination therapies. By understanding how it interacts with biological targets at the molecular level, researchers can develop more effective strategies for harnessing its therapeutic potential. Additionally, clinical trials are needed to validate its efficacy and safety in human populations.

In conclusion, Desmethyl Schisantherin E (CAS No: 130783-35-6) is a compound with multifaceted biological activities and significant potential in pharmaceutical applications. Its anti-inflammatory, neuroprotective, and metabolic properties make it a valuable candidate for further research and development. As our understanding of natural products continues to evolve, compounds like Desmethyl Schisantherin E will undoubtedly play a crucial role in shaping the future of medicine.